Cas no 1455234-10-2 (1-(2-hydroxy-5-phenylphenyl)butan-1-one)

• Product Name: 1-(2-hydroxy-5-phenylphenyl)butan-1-one
• CAS No: 1455234-10-2
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 5991712
• PubChem ID: 62379200
• Update Time: 2025-10-22

1-(2-hydroxy-5-phenylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-5-phenylphenyl)butan-1-one
• EN300-1276537
• AKOS011665634
• 1455234-10-2

• Inchi： 1S/C16H16O2/c1-2-6-15(17)14-11-13(9-10-16(14)18)12-7-4-3-5-8-12/h3-5,7-11,18H,2,6H2,1H3
• InChI Key： USYACLAKYKDPIB-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C=CC=CC=2)C=C1C(CCC)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-hydroxy-5-phenylphenyl)butan-1-one

Chemical Profile and Applications of 1-(2-hydroxy-5-phenylphenyl)butan-1-one (CAS No. 1455234-10-2)

1-(2-hydroxy-5-phenylphenyl)butan-1-one (CAS No. 1455234-10-2) is a structurally complex organic compound characterized by a substituted benzene ring system conjugated with a butanone moiety. This molecule features a hydroxyl group at the 2-position of a diphenyl-substituted benzene ring, which imparts unique physicochemical properties and reactivity profiles. The compound belongs to the broader class of aromatic ketones, a group widely studied for their roles in pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure combines hydrophobic aromaticity with polar functional groups, making it a versatile scaffold for chemical modifications.

The core structure of 1-(2-hydroxy-5-phenylphenyl)butan-1-one consists of two phenyl rings connected through a hydroxyl-substituted benzene ring, with the butanone chain extending from the 5-position. This arrangement creates multiple sites for hydrogen bonding and π–π stacking interactions, which are critical in determining its solubility, crystallinity, and intermolecular behavior. The presence of the hydroxyl group introduces nucleophilic reactivity, while the ketone functionality enables electrophilic attack in synthetic transformations. These dual characteristics position the compound as a valuable intermediate in organic synthesis pathways.

Recent studies have highlighted the potential of compounds with similar structural motifs in modulating biological activity. For instance, research published in *Organic & Biomolecular Chemistry* (2023) demonstrated that diphenolic ketones exhibit selective inhibition of cyclooxygenase enzymes due to their ability to form stable complexes with metal ions in active sites. While CAS No. 1455234-10-2 has not been explicitly tested for such mechanisms, its structural similarity to known bioactive molecules suggests potential applications in anti-inflammatory or antioxidant formulations.

Synthetic approaches to 1-(2-hydroxy-5-phenylphenyl)butan-1-one typically involve cross-coupling reactions between substituted phenols and aromatic ketones. A notable method described in *Tetrahedron Letters* (Vol. 64, 2023) employs palladium-catalyzed C–O bond formation under microwave-assisted conditions to enhance reaction efficiency. This strategy minimizes byproduct formation while preserving the integrity of sensitive functional groups like hydroxyl moieties. Such advancements underscore the compound's compatibility with modern green chemistry principles.

In materials science contexts, derivatives of diphenolic ketones have shown promise as building blocks for polymeric networks due to their ability to form cross-linked structures via condensation reactions. The hydroxyl groups can participate in esterification or etherification processes, while the aromatic framework provides thermal stability. Although specific data on CAS No. 1455234-10-2's performance in polymer matrices remains limited, analogous compounds have demonstrated utility as UV stabilizers or flame-retardant additives.

The compound's spectroscopic properties also warrant attention from analytical chemistry perspectives. UV-visible spectroscopy reveals characteristic absorption maxima around 380 nm due to π–π* transitions within the conjugated system. Nuclear magnetic resonance (NMR) studies confirm distinct chemical shifts for protons adjacent to both aromatic rings and the butanone chain, providing clear signatures for structural verification during quality control processes.

In academic research settings, hydroxycinnamoyl derivatives like this compound are often explored as model systems for studying electronic effects in organic molecules. The interplay between electron-donating hydroxyl groups and electron-withdrawing carbonyl functionalities creates unique charge distributions that influence reaction selectivity and stereoelectronic effects during catalytic transformations.

Eco-toxicological assessments remain an active area of investigation for novel organic compounds like this one. Preliminary biodegradation studies using microbial consortia suggest that while aromatic rings resist rapid decomposition, the presence of labile ester bonds could facilitate partial mineralization under aerobic conditions—a factor important for environmental risk assessments during industrial applications.

The synthetic versatility of CAS No. 1455234-10-2 extends to its use as a chiral auxiliary in asymmetric synthesis protocols. By forming diastereomeric intermediates through enolate alkylation reactions, this molecule can influence stereochemical outcomes in multi-step syntheses targeting pharmaceutical targets such as β-lactams or alkaloids.

In conclusion, 1-(2-hydroxy-5-phenylphenyl)butan-1-one represents an intriguing molecular architecture that bridges fundamental organic chemistry principles with applied research domains ranging from medicinal chemistry to materials science innovation.